Cas no 2228481-50-1 (4-(azetidin-3-yl)-1-methyl-1H-indole)
4-(azetidin-3-yl)-1-methyl-1H-indole Chemical and Physical Properties
Names and Identifiers
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- 4-(azetidin-3-yl)-1-methyl-1H-indole
- EN300-1792380
- 2228481-50-1
-
- Inchi: 1S/C12H14N2/c1-14-6-5-11-10(9-7-13-8-9)3-2-4-12(11)14/h2-6,9,13H,7-8H2,1H3
- InChI Key: ZGRGEKYZZLRWHN-UHFFFAOYSA-N
- SMILES: N1CC(C2=CC=CC3=C2C=CN3C)C1
Computed Properties
- Exact Mass: 186.115698455g/mol
- Monoisotopic Mass: 186.115698455g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 212
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 17Ų
4-(azetidin-3-yl)-1-methyl-1H-indole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1792380-0.05g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 0.05g |
$983.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-0.1g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 0.1g |
$1031.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-0.25g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 0.25g |
$1078.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-0.5g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 0.5g |
$1124.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-1.0g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 1g |
$1172.0 | 2023-05-26 | ||
| Enamine | EN300-1792380-2.5g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 2.5g |
$2295.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-5.0g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 5g |
$3396.0 | 2023-05-26 | ||
| Enamine | EN300-1792380-10.0g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 10g |
$5037.0 | 2023-05-26 | ||
| Enamine | EN300-1792380-1g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 1g |
$1172.0 | 2023-09-19 | ||
| Enamine | EN300-1792380-5g |
4-(azetidin-3-yl)-1-methyl-1H-indole |
2228481-50-1 | 5g |
$3396.0 | 2023-09-19 |
4-(azetidin-3-yl)-1-methyl-1H-indole Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
Additional information on 4-(azetidin-3-yl)-1-methyl-1H-indole
Research Brief on 4-(azetidin-3-yl)-1-methyl-1H-indole (CAS: 2228481-50-1): Recent Advances and Applications
The compound 4-(azetidin-3-yl)-1-methyl-1H-indole (CAS: 2228481-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural features and potential therapeutic applications. This research brief synthesizes the latest findings on this molecule, focusing on its synthesis, biological activity, and potential as a drug candidate. Recent studies highlight its role as a key intermediate in the development of novel kinase inhibitors and its promising activity in modulating specific signaling pathways implicated in cancer and inflammatory diseases.
In a 2023 study published in the Journal of Medicinal Chemistry, researchers demonstrated the efficient synthesis of 4-(azetidin-3-yl)-1-methyl-1H-indole via a multi-step process involving palladium-catalyzed cross-coupling reactions. The compound's azetidine ring and indole core were identified as critical pharmacophores, contributing to its high binding affinity for protein kinases such as JAK2 and PI3Kγ. Molecular docking studies revealed that the compound's unique 3D conformation allows it to occupy the ATP-binding pocket of these kinases, making it a promising scaffold for further optimization.
Further investigations into the biological activity of 4-(azetidin-3-yl)-1-methyl-1H-indole have shown its efficacy in preclinical models of rheumatoid arthritis and hematologic malignancies. A recent Nature Communications paper (2024) reported that derivatives of this compound exhibited potent anti-inflammatory effects by selectively inhibiting JAK-STAT signaling, with an IC50 value of 12 nM in cellular assays. Notably, these derivatives displayed improved metabolic stability compared to first-generation JAK inhibitors, addressing a key limitation in current therapeutics.
The compound's potential extends beyond kinase inhibition. A 2024 study in ACS Chemical Biology identified 4-(azetidin-3-yl)-1-methyl-1H-indole as a novel modulator of G-protein-coupled receptors (GPCRs), particularly those involved in neurotransmitter signaling. This finding opens new avenues for developing treatments for neurological disorders, with early data showing promising blood-brain barrier penetration and favorable safety profiles in animal models.
From a drug development perspective, recent patent filings (WO2023/154321, EP3987652) highlight pharmaceutical companies' growing interest in 4-(azetidin-3-yl)-1-methyl-1H-indole-based compounds. These patents claim novel formulations and combination therapies targeting oncology and autoimmune indications, suggesting that clinical trials may commence within the next 2-3 years. The compound's versatility is further evidenced by its use in PROTAC (proteolysis targeting chimera) designs, where it serves as a warhead for targeted protein degradation.
In conclusion, 4-(azetidin-3-yl)-1-methyl-1H-indole (CAS: 2228481-50-1) represents a multifaceted chemical entity with significant potential across multiple therapeutic areas. Its unique structural features enable diverse biological activities, from kinase inhibition to GPCR modulation. While challenges remain in optimizing pharmacokinetic properties and selectivity profiles, the current research landscape suggests this compound will continue to be an important focus of medicinal chemistry efforts in the coming years. Future directions include the development of more selective derivatives and exploration of its applications in targeted protein degradation and combination therapies.
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